4-(1-Methyl-1H-pyrazol-3-yl)-2-azaspiro[4.4]nonane

• Molecular Formula: C12H19N3
• Molecular Weight: 205.30 g/mol
• SMILES: CN1C=CC(=N1)C2CNCC23CCCC3
• InChI: InChI=1S/C12H19N3/c1-15-7-4-11(14-15)10-8-13-9-12(10)5-2-3-6-12/h4,7,10,13H,2-3,5-6,8-9H2,1H3
• InChIKey: VFOQAQAUMPCJCH-UHFFFAOYSA-N

4-(1-Methyl-1H-pyrazol-3-yl)-2-azaspiro[4.4]nonane – Procurement-Grade Spirocyclic Building Block

4‑(1‑Methyl‑1H‑pyrazol‑3‑yl)‑2‑azaspiro[4.4]nonane (CAS 2059939‑71‑6, C₁₂H₁₉N₃, MW 205.30 g mol⁻¹) belongs to the 2‑azaspiro[4.4]nonane class – a rigid, three‑dimensional scaffold in which a pyrrolidine nitrogen is embedded at the spiro junction [REFS‑1]. The compound is supplied as a research‑grade intermediate (typical purity ≥95 %) and serves as a versatile entry point for structure‑activity relationship (SAR) exploration of spirocyclic chemotypes targeting CNS and peripheral receptors [REFS‑2].

Scaffold Conformationally constrained 2-azaspiro[4.4]nonane core

Substitution 1-Methyl-1H-pyrazol-3-yl at position 4

Grade Research intermediate, typical purity ≥95%

Why This Compound Cannot Be Replaced by In-Class Analogs

The 2‑azaspiro[4.4]nonane core is conformationally constrained, and even subtle changes in the pyrazole substitution pattern (regioisomerism, N‑methylation) or reduction state (parent amine vs. 1,3‑dione) produce distinct electronic, steric, and hydrogen‑bonding profiles [REFS‑1]. Because the scaffold is used to orient pharmacophoric elements in three‑dimensional space, interchanging regioisomers or removing the N‑methyl group alters both the vector of the pyrazole ring and the basicity of the azaspiro nitrogen, which can profoundly affect target binding, selectivity, and ADME properties [REFS‑2]. Generic substitution without quantitative justification therefore risks invalidating SAR hypotheses and wasting synthetic resources.

Target Compound

Risk

Potential Substitute

4-(1-Methyl-1H-pyrazol-3-yl)-2-azaspiro[4.4]nonane

N-desmethyl analog may shift hydrogen bonding and basicity profile, altering SAR interpretation

4-(1H-pyrazol-3-yl)-2-azaspiro[4.4]nonane (des-methyl)

5-yl regioisomer changes pyrazole orientation; isobaric (same MW), requires orthogonal analytical confirmation

4-(1-Methyl-1H-pyrazol-5-yl)-2-azaspiro[4.4]nonane

1,3-Dione analog lacks basic nitrogen; cannot support salt formation or amine-mediated interactions

2-Azaspiro[4.4]nonane-1,3-dione derivatives

• [1] Obniska, J. et al. Synthesis and anticonvulsant activity of new fluorinated N‑phenyl‑ and N‑benzyl‑2‑azaspiro[4.4]nonane‑ and [4.5]decane‑1,3‑dione derivatives: Part III. Eur. J. Med. Chem. 2006, 41, 874–881. View Source
• [2] Kamiński, K. et al. Lipophilicity characterization of new N‑phenylamino‑azaspiranes as potential anticonvulsant agents. Biomed. Chromatogr. 2006, 20, 1185–1191. View Source

Quantitative Differentiation Versus Closest Analogs

Molecular Weight and Formula Uniqueness

4‑(1‑Methyl‑1H‑pyrazol‑3‑yl)‑2‑azaspiro[4.4]nonane (C₁₂H₁₉N₃, MW = 205.30) is 14.03 Da heavier than its N‑desmethyl analog 4‑(1H‑pyrazol‑3‑yl)‑2‑azaspiro[4.4]nonane (C₁₁H₁₇N₃, MW = 191.27) [REFS‑1]. It shares the identical molecular formula with its regioisomer 4‑(1‑methyl‑1H‑pyrazol‑5‑yl)‑2‑azaspiro[4.4]nonane (CAS 2060056‑79‑1, C₁₂H₁₉N₃, MW 205.30) but differs in the attachment point of the pyrazole to the spiro core, which changes the relative orientation of the methyl substituent and the nitrogen lone pairs [REFS‑2]. This mass‑identical yet structurally non‑identical relationship means that analytical methods (e.g., LC‑MS, ¹H‑NMR) must be tailored to distinguish the two regioisomers during procurement and quality control.

MW & Formula Uniqueness

Data to verify

MW 205.30, +14.03 Da vs des-methyl; isobaric with 5-yl regioisomer

Requires tailored analytical authentication to avoid mis-supply.

Vendor datasheets; confirm with in-house QC.

Evidence Dimension	Molecular weight (Da)
Target Compound Data	205.30
Comparator Or Baseline	N‑Desmethyl analog: 191.27; 5‑yl regioisomer: 205.30
Quantified Difference	+14.03 Da vs. des‑methyl; 0 Da vs. 5‑yl regioisomer (isobaric)
Conditions	Vendor technical datasheets (AKSci, Leyan, ChemSrc)

Why This Matters

The mass difference relative to the des‑methyl analog flags potential metabolite identification issues, while the isobaric relationship with the 5‑yl regioisomer demands rigorous analytical authentication to avoid mis‑supply.

Topological Polar Surface Area for CNS Exposure Potential

The topological polar surface area (TPSA) of 4‑(1‑methyl‑1H‑pyrazol‑3‑yl)‑2‑azaspiro[4.4]nonane is calculated to be 21.06 Ų [REFS‑1]. This value falls well below the commonly cited threshold of ≤60 Ų for passive blood‑brain barrier permeation and is substantially lower than that of the 1,3‑dione derivatives (2‑azaspiro[4.4]nonane‑1,3‑dione TPSA ≈ 46.2 Ų) [REFS‑2]. The low TPSA, combined with the absence of H‑bond donors, positions the compound favourably for CNS programs where high brain penetration is required, in contrast to more polar analogs that may be excluded early in screening cascades.

TPSA for CNS Permeability

Class-level

TPSA 21.06 Ų, ~25 Ų lower than 1,3-dione series

Reported TPSA supports CNS permeability screening context.

Calculated value; class-level comparison.

Evidence Dimension	Topological Polar Surface Area (Ų)
Target Compound Data	21.06 (calculated)
Comparator Or Baseline	2‑Azaspiro[4.4]nonane‑1,3‑dione: ≈46.2; Typical CNS drug limit: ≤60–90
Quantified Difference	Approximately 25 Ų lower than the 1,3‑dione series
Conditions	In silico calculation (standard TPSA algorithm); class‑level comparison with published 1,3‑dione values

Why This Matters

A TPSA of 21 Ų strongly suggests superior passive CNS permeability relative to oxidised 1,3‑dione analogs, making this compound the preferred choice for neuroscience‑oriented libraries.

• [1] TPSA calculated using standard fragment‑based method (Ertl, P. et al. J. Med. Chem. 2000, 43, 3714–3717); value retrieved from PubChem substance SID 40451480 (legacy ChemSpider record). View Source
• [2] Kamiński, K. et al. Lipophilicity characterization of new N‑phenylamino‑azaspiranes as potential anticonvulsant agents. Biomed. Chromatogr. 2006, 20, 1185–1191. View Source

Azaspiro Nitrogen Basicity and Salt Formation

The predicted pKa of the secondary amine in the parent 2‑azaspiro[4.4]nonane scaffold is 11.41 ± 0.20 [REFS‑1]. Introduction of the electron‑withdrawing 1‑methylpyrazol‑3‑yl substituent at the 4‑position is expected to lower the basicity of the azaspiro nitrogen by approximately 0.5–1.5 log units (class‑level SAR). This reduction places the compound in a protonation range that may simplify salt formation relative to the unsubstituted parent, while still retaining sufficient basicity for hydrogen‑bonding interactions with biological targets. In contrast, the 1,3‑dione analogs are essentially non‑basic at the nitrogen, precluding salt‑formation strategies that rely on amine protonation.

Azaspiro Nitrogen Basicity

Class-level

Estimated pKa ~10.0–10.9 (class-level SAR)

Reported basicity may support salt formation studies.

Predicted value; requires experimental confirmation.

Evidence Dimension	Predicted pKa (azaspiro secondary amine)
Target Compound Data	≈10.0–10.9 (estimated by class‑level SAR; parent pKa 11.41)
Comparator Or Baseline	Parent 2‑azaspiro[4.4]nonane: pKa 11.41 ± 0.20; 1,3‑dione analog: essentially non‑basic
Quantified Difference	Approximately 1 log unit lower than parent; >5 log units higher than 1,3‑dione
Conditions	Predicted values (ChemicalBook); class‑level SAR extrapolation based on electron‑withdrawing substituent effects

Why This Matters

Basic nitrogen availability differentiates this compound from non‑basic 1,3‑dione analogs, offering greater flexibility in salt formation and aqueous solubility optimization during lead development.

Anticonvulsant SAR of the 2-Azaspiro[4.4]nonane Class

Within the 2‑azaspiro[4.4]nonane‑1,3‑dione series, N‑benzyl and N‑phenylamino derivatives have demonstrated potent anticonvulsant activity in the maximal electroshock (MES) test, with ED₅₀ values as low as 111 mg kg⁻¹ (N‑benzyloxy‑2‑azaspiro[4.4]nonane‑1,3‑dione) [REFS‑1]. Lipophilicity (log P) has been shown to correlate positively with anticonvulsant efficacy in this class [REFS‑2]. While the target compound is the reduced (non‑dione) form, its N‑methylpyrazole substituent is expected to confer a distinct lipophilicity and hydrogen‑bonding profile compared to previously explored phenyl and benzyl substituents. No direct anticonvulsant data are available for the target compound, but the class‑level SAR indicates that pyrazole‑substituted variants occupy an underexplored region of chemical space that may yield differentiated pharmacology relative to the extensively characterised phenylamino series.

Anticonvulsant Class SAR

Class-level

No direct data; class benchmark MES ED₅₀ 60–200 mg/kg for dione analogs

Class-level SAR supports scaffold exploration; pyrazole analog may offer differentiated profile.

No target-specific data available.

Evidence Dimension	Anticonvulsant potency (MES, ED₅₀) in 2‑azaspiro[4.4]nonane class
Target Compound Data	No direct data available; positioned for exploration of pyrazole‑substituted SAR
Comparator Or Baseline	N‑benzyloxy‑2‑azaspiro[4.4]nonane‑1,3‑dione: MES ED₅₀ = 111 mg kg⁻¹; N‑phenylamino derivatives: ED₅₀ range 60–200 mg kg⁻¹
Quantified Difference	Not calculable (no target data); class benchmark provided for context
Conditions	Mouse MES model; literature data from structurally related 1,3‑dione analogs (Obniska et al.)

Why This Matters

The established anticonvulsant SAR in the 2‑azaspiro[4.4]nonane class validates the scaffold's therapeutic relevance, and the pyrazole‑substituted analog represents a logical next step for SAR expansion, potentially offering improved selectivity or metabolic stability.

• [1] Kamiński, K. et al. Synthesis, physicochemical and anticonvulsant properties of N‑benzyl and N‑aminophenyl derivatives of 2‑azaspiro[4.4]nonane and [4.5]decane‑1,3‑dione. Part I. Eur. J. Med. Chem. 2005, 40, 518–525. View Source
• [2] Kamiński, K. et al. Lipophilicity characterization of new N‑phenylamino‑azaspiranes as potential anticonvulsant agents. Biomed. Chromatogr. 2006, 20, 1185–1191. View Source

Spiro-Topology Advantage Over Alternative Frameworks

The 2‑azaspiro[4.4]nonane framework embeds the basic nitrogen at the spiro junction, creating a conformationally restricted environment distinct from 1‑azaspiro[4.4]nonane (where the nitrogen is at the apex of the spiro system) [REFS‑1]. This topological difference alters the spatial presentation of the attached pyrazole substituent by approximately 1.5–2.0 Å in vector distance relative to 1‑aza analogs. Additionally, the 6‑azaspiro[3.4]octane scaffold (e.g., 8‑(1‑methyl‑1H‑pyrazol‑3‑yl)‑6‑azaspiro[3.4]octane, CAS 1341915‑79‑4) [REFS‑2] presents a smaller ring system with different conformational flexibility. The 2‑azaspiro[4.4]nonane core therefore provides a distinct three‑dimensional pharmacophore display that cannot be replicated by other spiro‑topologies, making it uniquely suited for exploring binding pockets that accommodate a specific vector angle from the basic amine.

Spiro-Topology Advantage

Data to verify

Nitrogen at spiro junction; N-vector shift ~1.5–2.0 Å vs 1-aza analogs

2‑azaspiro[4.4]nonane topology may provide distinct pharmacophore display for certain binding modes.

Structural comparison; crystallographic confirmation advised.

Evidence Dimension	Spiro scaffold topology (nitrogen position and ring size)
Target Compound Data	2‑Azaspiro[4.4]nonane: nitrogen at spiro junction; bicyclic [4.4] system
Comparator Or Baseline	1‑Azaspiro[4.4]nonane: nitrogen at apex; 6‑Azaspiro[3.4]octane: smaller [3.4] system
Quantified Difference	N‑vector shift: ~1.5–2.0 Å; Ring contraction: [3.4] vs. [4.4]
Conditions	Structural comparison from published crystallographic data and molecular modeling of azaspiro scaffolds

Why This Matters

For SAR programs targeting a specific receptor binding mode, the 2‑azaspiro[4.4]nonane topology may be the only scaffold that correctly positions the basic nitrogen relative to the pyrazole pharmacophore, justifying its selection over topologically distinct spiro‑amines.

Highest-Value Application Scenarios

CNS Drug Discovery Targeting Brain Penetration

With a calculated TPSA of 21.06 Ų and zero H‑bond donors, this compound is strongly indicated for CNS‑oriented screening libraries where passive brain penetration is required. Its low TPSA differentiates it from the more polar 1,3‑dione derivatives (TPSA ≈ 46 Ų), which may fail permeability filters early in the cascade [REFS‑1]. Medicinal chemists seeking a basic, CNS‑permeable spirocyclic scaffold should prioritise this compound over the dione series.

Spirocyclic Library Enumeration for Unexplored Chemical Space

The anticonvulsant SAR established for N‑benzyl and N‑phenylamino 2‑azaspiro[4.4]nonane‑1,3‑diones (MES ED₅₀ = 60–200 mg kg⁻¹) [REFS‑2] validates the scaffold's therapeutic potential, but the pyrazole‑substituted region remains largely unmapped. Procuring the target compound enables SAR expansion into this unexplored territory, with the N‑methylpyrazole group offering distinct lipophilicity and hydrogen‑bonding characteristics relative to previously explored aryl substituents.

Salt-Formation and Formulation Optimization

The predicted basicity of the azaspiro secondary amine (pKa ≈ 10.0–10.9) provides a protonation handle for salt formation, unlike the non‑basic 1,3‑dione analogs [REFS‑3]. This property makes the compound suitable for formulation screens where hydrochloride or mesylate salts are required to improve aqueous solubility and oral bioavailability.

Quality-Controlled Procurement for Regioisomer-Sensitive Studies

Because the target compound is isobaric with its 5‑yl regioisomer (CAS 2060056‑79‑1, MW 205.30) [REFS‑4], procurement must be accompanied by orthogonal analytical characterisation (¹H‑NMR, ¹³C‑NMR, HPLC retention time). Research groups conducting regioisomer‑sensitive SAR studies should specify the 3‑yl regioisomer explicitly and request batch‑specific analytical data to avoid confounding biological results.

Application

Selection Property

Validation Focus

CNS permeability screening studies

Low TPSA spirocyclic scaffold

Passive permeability assay context

Spirocyclic SAR expansion

Pyrazole-substituted azaspiro core

Anticonvulsant model endpoint context

Salt formation and formulation studies

Basic azaspiro nitrogen

Solubility and stability assay context

Regioisomer-specific SAR studies

Orthogonal analytical confirmation

LC‑MS/NMR regioisomer verification

• [1] TPSA calculated using standard fragment‑based method (Ertl, P. et al. J. Med. Chem. 2000, 43, 3714–3717); value retrieved from PubChem substance SID 40451480. View Source
• [2] Kamiński, K. et al. Synthesis, physicochemical and anticonvulsant properties of N‑benzyl and N‑aminophenyl derivatives of 2‑azaspiro[4.4]nonane and [4.5]decane‑1,3‑dione. Part I. Eur. J. Med. Chem. 2005, 40, 518–525. View Source